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Introduction
Mycosporine-like amino acids (MAAs) are a group of low molecular weight, water-soluble

compounds produced by a wide range of organisms, primarily marine algae and cyanobacteria,

that inhabit environments with high exposure to ultraviolet (UV) radiation.[1][2] These natural

molecules have garnered significant interest in the scientific community, particularly in the fields

of dermatology, pharmacology, and cosmetics, due to their remarkable photoprotective

properties. This technical guide provides an in-depth overview of the core mechanisms by

which MAAs exert their protective effects against UV radiation, focusing on their UV-absorbing

capabilities, antioxidant activity, and modulation of cellular signaling pathways. The information

is presented to be a valuable resource for researchers, scientists, and drug development

professionals engaged in the discovery and development of novel photoprotective agents.

UV-Absorbing Properties of Mycosporine-Like
Amino Acids
The primary photoprotective mechanism of MAAs is their ability to absorb harmful UV radiation,

particularly in the UVA (315–400 nm) and UVB (280–315 nm) ranges, and dissipate the energy

as heat without generating harmful reactive oxygen species (ROS).[3] The specific absorption

maximum (λmax) and molar extinction coefficient (ε) of each MAA are determined by its unique
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chemical structure, which consists of a central cyclohexenone or cyclohexenimine ring

conjugated with various amino acid or imino alcohol substituents.[2][4]

Mycosporine-Like
Amino Acid

λmax (nm)
Molar Extinction
Coefficient (ε) (M⁻¹
cm⁻¹)

Reference

Mycosporine-glycine 310 28,900 [5]

Shinorine 334 ~42,300 [4]

Porphyra-334 334 ~44,700 [4]

Palythine 320 - [4]

Asterina-330 330 - [4]

Mycosporine-serinol 310 27,270 [5]

Mycosporine-taurine 309 - [5]

Table 1: UV Absorption Characteristics of Common Mycosporine-Like Amino Acids. This table

summarizes the maximum absorption wavelength (λmax) and molar extinction coefficients (ε)

for several common MAAs. The high molar extinction coefficients indicate their strong capacity

to absorb UV radiation. Data for some molar extinction coefficients were not available in the

searched literature.

Antioxidant Properties of Mycosporine-Like Amino
Acids
In addition to their direct UV-screening capabilities, MAAs exhibit significant antioxidant activity,

which contributes to their overall photoprotective efficacy. Prolonged exposure to UV radiation

leads to the generation of ROS, which can cause oxidative damage to cellular components

such as DNA, proteins, and lipids.[3] MAAs can neutralize these harmful free radicals through

various mechanisms, including hydrogen atom transfer and single electron transfer.

The antioxidant capacity of different MAAs varies depending on their chemical structure. For

instance, oxo-carbonyl MAAs like mycosporine-glycine have demonstrated potent radical-

scavenging activity, while some imino-MAAs have shown lower activity in certain assays.[4][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.mdpi.com/1424-8247/14/1/63
https://www.mdpi.com/1660-3397/12/10/5174
https://pmc.ncbi.nlm.nih.gov/articles/PMC4665425/
https://www.mdpi.com/1660-3397/12/10/5174
https://www.mdpi.com/1660-3397/12/10/5174
https://www.mdpi.com/1660-3397/12/10/5174
https://www.mdpi.com/1660-3397/12/10/5174
https://pmc.ncbi.nlm.nih.gov/articles/PMC4665425/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4665425/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6891770/
https://www.mdpi.com/1660-3397/12/10/5174
https://pmc.ncbi.nlm.nih.gov/articles/PMC4665425/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mycosporine-Like
Amino Acid

Assay IC50 Value Reference

Mycosporine-glycine DPPH 4.23 ± 0.21 mM [5]

Mycosporine-glycine ABTS
pH-dependent, higher

at alkaline pH
[5]

Porphyra-334 DPPH No significant activity [4]

Shinorine DPPH No significant activity [4]

Mycosporine-2-glycine Anti-AGEs 1.61 mM [6]

Palythine Collagenase Inhibition Weak effect [6]

Table 2: Antioxidant and Enzyme Inhibitory Activities of Selected Mycosporine-Like Amino

Acids. This table presents the half-maximal inhibitory concentration (IC50) values of various

MAAs in different antioxidant and enzyme inhibition assays. Lower IC50 values indicate higher

potency.

Modulation of Cellular Signaling Pathways
Recent research has revealed that the photoprotective effects of MAAs extend beyond their

physical and chemical properties to the modulation of key cellular signaling pathways involved

in inflammation and the cellular stress response.

The Keap1-Nrf2-ARE Pathway
The Kelch-like ECH-associated protein 1 (Keap1)-Nuclear factor erythroid 2-related factor 2

(Nrf2)-Antioxidant Response Element (ARE) pathway is a critical signaling cascade that

regulates the expression of a wide array of antioxidant and cytoprotective genes. Under normal

conditions, Nrf2 is bound to its inhibitor, Keap1, in the cytoplasm, leading to its degradation.

Upon exposure to oxidative stress, Nrf2 dissociates from Keap1 and translocates to the

nucleus, where it binds to the ARE in the promoter region of target genes, initiating their

transcription.

Studies have shown that certain MAAs, such as porphyra-334 and shinorine, can activate the

Keap1-Nrf2-ARE pathway.[7] This activation leads to the upregulation of downstream
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antioxidant enzymes, thereby enhancing the cell's capacity to combat oxidative stress.

Nuclear Events
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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